Cas no 739301-06-5 (3-Pyridinol, 5-(aminomethyl)-2-methyl-)

• Product Name: 3-Pyridinol, 5-(aminomethyl)-2-methyl-
• CAS No: 739301-06-5
• MF: C₇H₁₀N₂O
• MW: 138.167101383209
• CID: 559945
• Update Time: 2023-08-02

3-Pyridinol, 5-(aminomethyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinol,5-(aminomethyl)-2-methyl-
• 3-Pyridinol,5-(aminomethyl)-2-methyl-(9CI)
• 3-Pyridinol, 5-(aminomethyl)-2-methyl-

• Inchi： 1S/C7H10N2O/c1-5-7(10)2-6(3-8)4-9-5/h2,4,10H,3,8H2,1H3
• InChI Key： CNEVCFGFLNBZNF-UHFFFAOYSA-N
• SMILES： OC1C(C)=NC=C(C=1)CN

Computed Properties

• Exact Mass: 138.079
• Monoisotopic Mass: 138.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.1